Cas no 1694873-90-9 (Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate)

Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate structure
1694873-90-9 structure
Product Name:Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
CAS No:1694873-90-9
MF:C16H30BrNO3
MW:364.318304538727
CID:5768251
PubChem ID:114773218
Update Time:2023-12-26

Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1694873-90-9
    • tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
    • EN300-1135440
    • Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
    • Inchi: 1S/C16H30BrNO3/c1-5-6-7-8-9-10-20-14-12-18(11-13(14)17)15(19)21-16(2,3)4/h13-14H,5-12H2,1-4H3
    • InChI Key: SNKXAXVESWRVOF-UHFFFAOYSA-N
    • SMILES: BrC1CN(C(=O)OC(C)(C)C)CC1OCCCCCCC

Computed Properties

  • Exact Mass: 363.14091g/mol
  • Monoisotopic Mass: 363.14091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 38.8Ų

Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1135440-0.05g
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
1694873-90-9 95%
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Enamine
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Enamine
EN300-1135440-5.0g
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